Cas no 62530-09-0 (Benzene, 1-chloro-2-methoxy-3,5-dinitro-4-(4-nitrophenoxy)-)

• Product Name: Benzene, 1-chloro-2-methoxy-3,5-dinitro-4-(4-nitrophenoxy)-
• CAS No: 62530-09-0
• MF: C₁₃H₈ClN₃O₈
• MW: 369.670922279358
• CID: 441419
• PubChem ID: 71385486
• Update Time: 2025-04-19

Benzene, 1-chloro-2-methoxy-3,5-dinitro-4-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-methoxy-3,5-dinitro-4-(4-nitrophenoxy)-
• 1-chloro-2-methoxy-3,5-dinitro-4-(4-nitrophenoxy)benzene
• DTXSID20807715
• 62530-09-0

• Inchi： 1S/C13H8ClN3O8/c1-24-12-9(14)6-10(16(20)21)13(11(12)17(22)23)25-8-4-2-7(3-5-8)15(18)19/h2-6H,1H3
• InChI Key： HCORVPRVZATSCO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1OC)[N+](=O)[O-])OC1C=CC(=CC=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 369.00004
• Monoisotopic Mass: 368.9999919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 147.88